Cas no 1001500-06-6 (4-chloro-1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole)

• Product Name: 4-chloro-1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole
• CAS No: 1001500-06-6
• MF: C₁₀H₇ClFN₃O₂
• MW: 255.632884263992
• MDL: MFCD04969178
• CID: 3059130
• PubChem ID: 7017487
• Update Time: 2025-09-27

4-chloro-1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2-fluoro-benzyl)-3-nitro-1H-pyrazole
• AKOS B018702
• ART-CHEM-BB B018702
• 4-chloro-1-(2-fluorophenyl)methyl-3-nitro-1H-pyrazole
• 4-chloro-1-(2-fluorobenzyl)-3-nitro-1H-pyrazole
• BBL038785
• STK312553
• DTXSID801205235
• AKOS015922538
• 4-chloro-1-[(2-fluorophenyl)methyl]-3-nitro-pyrazole
• 1001500-06-6
• 4-Chloro-1-[(2-fluorophenyl)methyl]-3-nitro-1H-pyrazole
• 4-chloro-1-[(2-fluorophenyl)methyl]-3-nitropyrazole
• EN300-229371
• CS-0269617
• AKOS000309364

• MDL： MFCD04969178
• Inchi： 1S/C10H7ClFN3O2/c11-8-6-14(13-10(8)15(16)17)5-7-3-1-2-4-9(7)12/h1-4,6H,5H2
• InChI Key： TWFAPXHLBPIXPJ-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 255.0210823Da
• Monoisotopic Mass: 255.0210823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų